N-(6,7-Dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-ylmethyl)prop-2-enamide

• IUPAC Name: N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C10H12N2O2S/c1-2-9(13)11-5-10-12-7-3-4-14-6-8(7)15-10/h2H,1,3-6H2,(H,11,13)
• InChI Key: JPUOFYLKRQFETC-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=NC2=C(S1)COCC2
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves crystallization from ethanol. The yield was 2.54 g (97%), and the melting point was 230–232 °C.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as IR spectroscopy and NMR spectroscopy. For example, the IR spectrum showed peaks at 3087 cm^-1 (C–H aromatic), 2963 cm^-1, 2893 cm^-1 (C–H), 1706 cm^-1 (C=O), and 1617 cm^-1 (C=C).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the melting point was found to be 230–232 °C.

Mechanism of Action

Thiazole analogs can serve as estrogen receptor ligands, neuropeptides, and Y5 adenosine receptors. They may inhibit the aggregation factor of human platelets, urokinase, and poly (ADP-ribose) polymerase-1.